Cas no 156101-08-5 ((+)-Erinacin A)

• Product Name: (+)-Erinacin A
• CAS No: 156101-08-5
• MF: C₂₅H₃₆O₆
• MW: 432.549748420715
• CID: 151633
• Update Time: 2025-10-30

(+)-Erinacin A Chemical and Physical Properties

Names and Identifiers

• Cyclohept[e]indene-8-carboxaldehyde,2,3,3a,4,5,5a,6,7-octahydro-3a,5a-dimethyl-1-(1-methylethyl)-6-(b-D-xylopyranosyloxy)-,(3aR,5aR,6S)-
• (+)-Erinacin A
• Cyclohept[e]indene-8-carboxaldehyde,2,3,3a,4,5,5a,6,7-octahydro-3a,5a-dimethyl-1-(1-methylethyl)-6-(b-D-xylopyranosyloxy)-,(3
• Erinacine A Erinacin A
• Erinacine A

• Inchi： 1S/C25H36O6/c1-14(2)16-7-8-24(3)9-10-25(4)17(20(16)24)6-5-15(12-26)11-19(25)31-23-22(29)21(28)18(27)13-30-23/h5-6,12,14,18-19,21-23,27-29H,7-11,13H2,1-4H3/t18-,19+,21+,22-,23+,24-,25-/m1/s1
• InChI Key： LPPCHLAEVDUIIW-NLLUTMDRSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1CC(C=O)=CC=C2C3=C(C(C)C)CC[C@]3(C)CC[C@]21C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 826
• Topological Polar Surface Area: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on (+)-Erinacin A

Recent Advances in the Study of (+)-Erinacin A (156101-08-5): A Promising Neurotrophic Agent

The compound (+)-Erinacin A (CAS: 156101-08-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a neurotrophic agent. This natural product, isolated from the mushroom Hericium erinaceus, has demonstrated remarkable neuroprotective and neuroregenerative properties in preclinical studies. The latest research has focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent studies have revealed that (+)-Erinacin A exerts its neurotrophic effects primarily through the activation of the nerve growth factor (NGF) signaling pathway. A 2023 study published in Journal of Medicinal Chemistry demonstrated that (+)-Erinacin A binds selectively to the TrkA receptor, triggering downstream signaling cascades that promote neuronal survival and differentiation. The compound's unique structural features, including its highly oxygenated cyathane skeleton, are believed to be critical for its biological activity.

Significant progress has been made in the synthetic chemistry of (+)-Erinacin A. A team at Kyoto University recently reported an efficient asymmetric total synthesis of (+)-Erinacin A (156101-08-5) in 15 steps with an overall yield of 8.2%. This achievement, published in Organic Letters (2024), provides improved access to the compound for further biological evaluation and opens possibilities for structural modification to enhance its pharmacological properties.

In vivo studies using animal models of neurodegeneration have shown promising results. A 2024 preclinical trial demonstrated that (+)-Erinacin A administration improved cognitive function in transgenic Alzheimer's disease mice by reducing β-amyloid plaque formation and tau phosphorylation. The compound also showed good blood-brain barrier penetration and favorable pharmacokinetic properties in these studies, suggesting its potential as a lead compound for CNS drug development.

Despite these advances, challenges remain in the development of (+)-Erinacin A as a therapeutic agent. Current research is addressing issues such as improving synthetic scalability, enhancing metabolic stability, and reducing potential off-target effects. Several pharmaceutical companies have initiated drug discovery programs based on (+)-Erinacin A derivatives, with early-stage clinical trials anticipated within the next 2-3 years.

The growing body of research on (+)-Erinacin A (156101-08-5) underscores its potential as a novel therapeutic approach for neurodegenerative disorders. As our understanding of its molecular mechanisms and structure-activity relationships deepens, this natural product derivative may pave the way for new treatments addressing the unmet medical needs in neurology and psychiatry.